Cas no 411206-92-3 (4-(3-Nitrophenyl)benzaldehyde)

• Product Name: 4-(3-Nitrophenyl)benzaldehyde
• CAS No: 411206-92-3
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD06803015
• CID: 926602
• PubChem ID: 11195501
• Update Time: 2025-04-19

4-(3-Nitrophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitrophenyl)benzaldehyde
• 3'-Nitro[1,1'-biphenyl]-4-carbaldehyde
• 3'-Nitro-[1,1'-biphenyl]-4-carboxaldehyde
• 3'-Nitro-biphenyl-4-carbaldehyde
• ACMC-209jio
• ANW-29566
• CTK4I4281
• MolPort-000-931-020
• PubChem10298
• SBB097126
• 411206-92-3
• 3'-Nitrobiphenyl-4-carbaldehyde
• CS-0207385
• DB-070141
• A825439
• DTXSID40458364
• AKOS004117172
• MFCD06803015
• 10Z-0703
• 3'-Nitro-1,1'-biphenyl-4-carbaldehyde
• J-512954
• F74806
• 3'-Nitro-[1,1'-biphenyl]-4-carbaldehyde
• SCHEMBL2701456
• WVNUEQVVKNIIMZ-UHFFFAOYSA-N

• MDL： MFCD06803015
• Inchi： 1S/C13H9NO3/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-9H
• InChI Key： WVNUEQVVKNIIMZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 227.058
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• PSA: 62.89000
• LogP: 3.59750